Cas no 16470-24-9 (Fluorescent Brightener 220, Technical Grade)

• Product name: Fluorescent Brightener 220, Technical Grade
• CAS No: 16470-24-9
• MF: C₄₀H₄₀N₁₂Na₄O₁₆S₄
• MW: 1165.03548622131
• MDL: MFCD31725034
• CID: 50426
• PubChem ID: 6850780

Fluorescent Brightener 220, Technical Grade Chemical and Physical Properties

Names and Identifiers

• Fluorescent brightener BBU
• tetrasodium 4,4'-bis[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulphonatoanilino)-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate]
• PHORWHITE BBU
• 2,2’-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-benzenesulfonicacitetrasodiumsalt
• 2,2’-Stilbenedisulfonicacid,4,4’-bis[[4-bis(2-hydroxyethyl)amino]-6-(p-sulfoanilino)-s-triazin-2-yl]amino]-,tetrasodiumsalt
• 3,5-triazin-2-yl)amino)--6-((4-sulfophenyl)amino)-tetrasodiumsalt
• 3,5-triazin-2-yl]amino]--6-[(4-sulfophenyl)amino]-tetrasodiumsalt
• Benzenesulfonicacid,2,2’-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-,tetrasodiumsalt
• blancoforbbu
• BLANKOPHOR
• tetrasodium,2-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-5-[2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-3-sulfonatophenyl]
• Fluorescent Brightener 220
• 2,2’-Stilbenedisulfonicacid,4,4’-bis[[4-bis(2-hydroxyethyl)amino]-6-(p-sulfoanilino)-s-triazin-2-yl]amino]-,tetrasodium
• C.I. Fluorescent Brightener 220
• FWA-2
• leucophoru
• BLANKOPHORP
• blankophorbbu
• BRIGHTENER220
• Tetra-sulphonic acid
• Blankophor,PhorwhiteBBU
• Optical Brightener BBU
• Leucophor U
• Blankophor BBU
• Blancofor BBU
• 25E83C4F3U
• Fluorescent whitening agent (stilbene-based)
• tetrasodium 5-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Tetrasodium 4,4'-bis((4-(bis(2-hydroxyethyl)amino)-6-(4-sulphonatoanili
• 2,2'-STILBENEDISULFONIC ACID, 4,4'-BIS((4-(BIS(2- HYDROXYETHYL)AMINO)-6-(P-SULFOANILINO)-S-TRIAZIN-2- YL)AMINO)-, TETRASODIUM SALT
• Leucophor U; Fluorescent Brightener 220
• SCRI RENAISSANCE 2200
• Tetrasodium 4,4'-bis((4-(bis(2-hydroxyethyl)amino)-6-(4-sulphonatoanilino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate)
• 2,2'-Stilbenedisulfonic acid, 4,4'-bis((4-(bis(2-hydroxyethyl)amino)-6-(p-sulfoanilino)-s-triazin-2-yl)amino)-, tetrasodium salt
• D78326
• CHEMBL3186618
• UNII-25E83C4F3U
• DTXCID601031137
• 2,2'-STILBENEDISULFONIC ACID, 4,4'-BIS((4-BIS(2- HYDROXYETHYL)AMINO)-6-(P-SULFOANILINO)-S-TRIAZIN-2- YL)AMINO)-, TETRASODIUM SALT
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-, tetrasodium salt
• CAS-16470-24-9
• 4,4'-BIS((4-(BIS(2-HYDROXYETHYL)AMINO)-6-(P-SULFOANILINO)-S- TRIAZIN-2-YL)AMINO)-2,2'-STILBENEDISULFONIC ACID TETRASODIUM SALT
• PHOTINE CPK
• KAHABLANC APU
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-, tetrasodium salt
• EINECS 240-521-2
• A810583
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-(BIS(2- HYDROXYETHYL)AMINO)-6-((4-SULFOPHENYL)AMINO)-1,3,5-TRIAZIN- 2-YL)AMINO)-, TETRASODIUM SALT
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-(BIS(2- HYDROXYETHYL)AMINO)-6-((4-SULFOPHENYL)AMINO)-1,3,5-TRIAZIN- 2-YL)AMINO)-, SODIUM SALT (1:4)
• 4,4'-Bis((4-(bis(2-hydroxyethyl)amino)-6-(p-sulfoanilino)-s-triazin-2-yl)amino)-2,2'-stilbenedisulfonic acid tetrasodium salt
• C.I. 40623
• tetrasodium 2,2'-(E)-ethene-1,2-diylbis[5-({4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfonatophenyl)amino]-1,3,5-triazin-2-yl}amino)benzenesulfonate]
• Tox21_301936
• CI 40623
• 2,2'-Stilbenedisulfonic acid, 4,4'-bis((4-bis(2-hydroxyethyl)amino)-6-(p-sulfoanilino)-s-triazin-2-yl)amino)-, tetrasodium salt
• EC 240-521-2
• Q27253954
• TETRASODIUM 4,4'-BIS((4-(BIS(2-HYDROXYETHYL)AMINO)-6-(4- SULPHONATOANILINO)-1,3,5-TRIAZIN-2-YL)AMINO)STILBENE-2,2'- DISULPHONATE
• BLANKOPHOR Z-JPN
• KEYFLUOR WHITE CN
• 16470-24-9
• DTXSID4027781
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-, sodium salt (1:4)
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-, tetrasodium salt
• FluorescentBrightener220
• NCGC00255394-01
• tetrasodium;5-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Tetrasodium 4,4'-bis((4-(bis(2-hydroxyethyl)amino)-6-(4-sulphonatoanilino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• 1ST15689
• Fluorescent Brightener 220, Technical Grade

• MDL： MFCD31725034
• Inchi： 1S/C40H44N12O16S4.4Na/c53-19-15-51(16-20-54)39-47-35(41-27-7-11-31(12-8-27)69(57,58)59)45-37(49-39)43-29-5-3-25(33(23-29)71(63,64)65)1-2-26-4-6-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(17-21-55)18-22-56)42-28-9-13-32(14-10-28)70(60,61)62;;;;/h1-14,23-24,53-56H,15-22H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;;;/q;4*+1/p-4/b2-1+;;;;
• InChI Key： CPZFDTYTCMAAQX-MBCFVHIPSA-J
• SMILES： S(C1C([H])=C(C([H])=C([H])C=1/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1S(=O)(=O)[O-])N([H])C1N=C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])S(=O)(=O)[O-])N=C(N=1)N(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])O[H])N([H])C1N=C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])S(=O)(=O)[O-])N=C(N=1)N(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])O[H])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1164.115885g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 28
• Rotatable Bond Count: 20
• Monoisotopic Mass: 1164.115885g/mol
• Monoisotopic Mass: 1164.115885g/mol
• Topological Polar Surface Area: 475Ų
• Heavy Atom Count: 76
• Complexity: 1940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Tautomer Count: 45
• Surface Charge: 0

Experimental Properties

• Temperature: ~330 °C
• Color/Form: No data available
• Density: Not available
• Melting Point: >300°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Water (Slightly)
• PSA: 481.64000
• LogP: 3.71280
• Vapor Pressure: Not available

Fluorescent Brightener 220, Technical Grade Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes

Additional information on Fluorescent Brightener 220, Technical Grade

Introduction to Fluorescent Brightener 220, Technical Grade (CAS No: 16470-24-9)

Fluorescent Brightener 220, Technical Grade, identified by the Chemical Abstracts Service Number (CAS No) 16470-24-9, is a specialized chemical compound widely utilized in various industrial and scientific applications. This compound belongs to the class of fluorescent dyes, which are known for their ability to absorb light at one wavelength and emit it at a longer wavelength, thereby enhancing the brightness and color vibrancy of materials. The technical grade formulation of this brightener ensures high purity and performance, making it suitable for demanding applications in the textile, paper, plastics, and photography industries.

The mechanism by which Fluorescent Brightener 220 operates is rooted in its unique molecular structure, which facilitates efficient fluorescence. When exposed to ultraviolet (UV) or visible light, the compound absorbs energy and transitions to an excited state. Upon returning to its ground state, it releases this energy in the form of visible light, resulting in a brightening effect. This property is particularly valuable in applications where visual enhancement is critical, such as in the dyeing of fabrics to achieve vibrant colors or in photographic processes to improve image clarity.

In recent years, research into fluorescent brighteners has seen significant advancements, particularly in their application within the field of biotechnology and medical imaging. Studies have demonstrated that compounds like Fluorescent Brightener 220 can be integrated into bioimaging techniques to enhance the visibility of biological tissues and cells. This has opened new avenues for diagnostic tools and therapeutic agents, where precise visualization is essential for accurate assessment and treatment.

The chemical structure of CAS No 16470-24-9 consists of a conjugated system with aromatic rings that optimize its photophysical properties. This architecture allows for high quantum yields, meaning a large proportion of absorbed light is emitted as visible light. Such characteristics make it an ideal candidate for use in high-performance lighting systems and display technologies. Additionally, its stability under various environmental conditions enhances its utility in industrial settings where durability is a key factor.

One of the most compelling aspects of Fluorescent Brightener 220 is its versatility across multiple industries. In the textile industry, it is employed to produce fabrics with improved luminosity and color fastness, meeting the demands of consumers who seek durable and aesthetically pleasing clothing. In paper manufacturing, it enhances the whiteness and brightness of paper products without compromising their strength or texture. Furthermore, its application in plastics helps create materials that are both visually appealing and functional.

The environmental impact of using Fluorescent Brightener 220 has also been a subject of extensive research. Modern formulations are designed to minimize ecological harm while maintaining high efficacy. For instance, studies have shown that when properly disposed of, this compound does not bioaccumulate in aquatic ecosystems. This finding is crucial for industries that rely on water-based processes, ensuring compliance with environmental regulations without compromising product quality.

In conclusion, Fluorescent Brightener 220, with its CAS Number 16470-24-9, represents a significant advancement in the field of fluorescent dyes. Its ability to enhance brightness and color vibrancy across various applications makes it an indispensable tool in industries ranging from textiles to biotechnology. As research continues to uncover new uses and refine formulations, this compound is poised to play an even greater role in innovation and technological development.